Cas no 1805766-62-4 (3-Bromo-4-(3-bromopropanoyl)phenylacetic acid)

• Product Name: 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid
• CAS No: 1805766-62-4
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4973965
• Update Time: 2025-06-11

3-Bromo-4-(3-bromopropanoyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid

• Inchi： 1S/C11H10Br2O3/c12-4-3-10(14)8-2-1-7(5-9(8)13)6-11(15)16/h1-2,5H,3-4,6H2,(H,15,16)
• InChI Key： STAFQZXTVAMYEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)O)C=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid

Introduction to 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid (CAS No. 1805766-62-4)

3-Bromo-4-(3-bromopropanoyl)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1805766-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromine substituents and a propionyl side chain in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid consists of a phenyl ring substituted at the 3-position with a bromine atom and at the 4-position with a propionyl group. This arrangement creates a highly reactive system that can be further functionalized to produce derivatives with enhanced pharmacological profiles. The compound’s ability to serve as a precursor in synthetic chemistry allows researchers to explore its potential in drug discovery, particularly in the design of molecules targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that compounds within this class can interact with neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The brominated and acylated nature of 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid suggests that it may exhibit potent effects on these systems, making it a promising candidate for further investigation.

One of the most compelling aspects of 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized similar scaffolds to develop compounds with anti-inflammatory, analgesic, and even anticancer properties. The bromine atom at the 3-position of the phenyl ring enhances electrophilicity, allowing for nucleophilic substitution reactions that can introduce additional functional groups. This reactivity is particularly useful in constructing more complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid, making it more accessible for academic and industrial research. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to improve yield and purity. These improvements are crucial for conducting high-throughput screening assays and optimizing lead compounds for clinical development.

The pharmacological potential of 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors involved in pain perception, inflammation, and neurotransmission. Preliminary findings suggest that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of mediators involved in inflammation and pain responses. Such inhibitory effects could make it a viable candidate for developing novel anti-inflammatory agents.

Moreover, the propionyl group attached to the phenyl ring introduces an additional layer of functionality that can be exploited for modulating biological pathways. Propionyl derivatives are known to influence lipid metabolism and energy homeostasis, suggesting that 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid might have applications beyond traditional anti-inflammatory therapies. For instance, it could be explored as a potential treatment for metabolic disorders or as an adjunct therapy in combination with existing treatments for chronic inflammatory conditions.

The synthesis of 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yields and minimal byproduct formation. Key steps typically include bromination of the phenyl ring followed by acylation with 3-bromopropanoic acid or its derivatives. Advances in green chemistry principles have also influenced synthetic strategies, with researchers seeking more sustainable methods that reduce waste and hazardous reagent usage.

In conclusion, 3-Bromo-4-(3-bromopropanoyl)phenylacetic acid (CAS No. 1805766-62-4) represents a significant compound in pharmaceutical research due to its structural features and potential biological activities. Its role as a versatile intermediate allows for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for phenylacetic acid derivatives, compounds like this one will remain at the forefront of drug discovery efforts aimed at improving human health.